Cas no 199296-61-2 (1-[2-fluoro-5-(trifluoromethyl)phenyl]methanamine)

• Product Name: 1-[2-fluoro-5-(trifluoromethyl)phenyl]methanamine
• CAS No: 199296-61-2
• MF: C₈H₇F₄N
• MW: 193.141495943069
• MDL: MFCD00061162
• CID: 66551
• PubChem ID: 533839
• Update Time: 2025-07-27

1-[2-fluoro-5-(trifluoromethyl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(trifluoromethyl)benzylamine
• [2-fluoro-5-(trifluoromethyl)phenyl]methanamine
• (2-fluoro-5-(trifluoromethyl)phenyl)methanamine
• [2-fluoro-5-(trifluoromethyl)phenyl]methylamine
• 2-floro-5-(trifluoromethyl)benzylamine
• z1r bf exfff
• RARECHEM AL BW 0667
• 2-fluoro-5-(trifluoromethyl)benzyla
• 2-fluoro-5-(trifluoromethyl)benzyl amine
• 2-fluoro-5-trifluoromethylbenzylamine
• Benzenemethanamine, 2-fluoro-5-(trifluoromethyl)-
• WIQWADYBGSRGCF-UHFFFAOYSA-N
• PubChem4422
• OTF-BYM-5F
• KSC494O8B
• 1-[2-fluoro-5-(trifluoromethyl)phenyl]methanamine
• 2-fluoro-5-trifluoromethyl benzyl amine
• 2-Fluoro-5-(trifluoromethyl)benzylamine, AldrichCPR
• MFCD00061162
• AM61823
• [2-Fluoro-5-(trifluoromethyl)phenyl]methanamine #
• CK1111
• 4-AMINODIPHENYLAMINEHYDROCHLORIDE
• DTXSID20336439
• AKOS005259619
• FT-0612353
• F1148
• EN300-253877
• 199296-61-2
• SCHEMBL6566
• AC-2342
• 2-fluoro-5-trifluoromethyl-benzylamine
• A22220
• AS-45830
• CS-W009527
• DTXCID70287528
• DB-045034

• MDL： MFCD00061162
• Inchi： 1S/C8H7F4N/c9-7-2-1-6(8(10,11)12)3-5(7)4-13/h1-3H,4,13H2
• InChI Key： WIQWADYBGSRGCF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1CN

Computed Properties

• Exact Mass: 193.05100
• Monoisotopic Mass: 194.059287
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.8

Experimental Properties

• Color/Form: No data available
• Density: 1.312
• Melting Point: No data available
• Boiling Point: 175.9±35.0 °C at 760 mmHg
• Flash Point: 71.6±17.8 °C
• Refractive Index: 1.451
• PSA: 26.02000
• LogP: 3.00350
• Sensitiveness: Air Sensitive

1-[2-fluoro-5-(trifluoromethyl)phenyl]methanamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314,H318
• Warning Statement： P260,P303
  P361
  P353,P305
  P351
  P338,P301
  P330
  P331,P405,P501A
• Hazardous Material transportation number：UN 2735
• Hazard Category Code： 34-25
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R34
• Packing Group：III
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1-[2-fluoro-5-(trifluoromethyl)phenyl]methanamine

Introduction to 1-[2-fluoro-5-(trifluoromethyl)phenyl]methanamine (CAS No. 199296-61-2)

1-[2-fluoro-5-(trifluoromethyl)phenyl]methanamine is a specialized organic compound with the chemical formula C₉H₈F₃N. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications in drug development. The presence of both fluoro and trifluoromethyl substituents in its aromatic ring enhances its pharmacological properties, making it a valuable candidate for further research and exploration.

The compound is identified by its CAS number, CAS No. 199296-61-2, which serves as a unique identifier in scientific literature and databases. This numbering system ensures precise classification and retrieval of information related to the compound, facilitating its study in various research settings.

In recent years, the pharmaceutical industry has increasingly focused on the development of molecules incorporating fluorine atoms due to their ability to modulate metabolic stability, binding affinity, and overall bioavailability of drug candidates. The fluoro group in 1-[2-fluoro-5-(trifluoromethyl)phenyl]methanamine contributes to these desirable properties, making it an attractive scaffold for medicinal chemists.

The trifluoromethyl group further enhances the compound's pharmacokinetic profile by increasing lipophilicity and reducing metabolic degradation. These features are particularly important in the design of small-molecule drugs that require efficient absorption, distribution, metabolism, and excretion (ADME) properties.

Recent studies have demonstrated the potential of 1-[2-fluoro-5-(trifluoromethyl)phenyl]methanamine as a precursor in the synthesis of novel pharmacophores. Researchers have explored its utility in creating derivatives with enhanced binding interactions to biological targets, such as enzymes and receptors. These interactions are critical for developing drugs that can modulate physiological processes effectively.

The compound's structural motif has been investigated in the context of central nervous system (CNS) drugs, where fluorinated aromatic compounds are known for their ability to cross the blood-brain barrier. The combination of fluoro and trifluoromethyl substituents may contribute to improved penetration and efficacy in CNS disorders.

In addition to its applications in CNS drug development, 1-[2-fluoro-5-(trifluoromethyl)phenyl]methanamine has shown promise in oncology research. The unique electronic properties of its aromatic ring make it a suitable candidate for designing inhibitors targeting kinases and other enzymes involved in cancer pathways. Preliminary studies suggest that derivatives of this compound may exhibit potent antitumor activity.

The synthesis of 1-[2-fluoro-5-(trifluoromethyl)phenyl]methanamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired substituents onto the aromatic ring. These methods ensure the structural integrity of the compound while maintaining its pharmacological relevance.

The safety profile of 1-[2-fluoro-5-(trifluoromethyl)phenyl]methanamine has been evaluated through in vitro and in vivo studies. Preliminary toxicity assessments indicate that the compound is well-tolerated at moderate doses, suggesting its potential for further development into therapeutic agents. However, comprehensive toxicological studies are necessary to fully characterize its safety profile before clinical translation.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. 1-[2-fluoro-5-(trifluoromethyl)phenyl]methanamine exemplifies how strategic incorporation of fluorine atoms can lead to innovative drug candidates with improved pharmacological properties. As research continues, this compound is expected to play a significant role in the development of next-generation therapeutics across various disease areas.